Cas no 1268612-27-6 (6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5h)-one)

• Product Name: 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5h)-one
• CAS No: 1268612-27-6
• MF: C₁₅H₁₁ClN₄O₃
• MW: 330.725841760635
• CID: 1224586
• PubChem ID: 135908275
• Update Time: 2025-06-09

6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5h)-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5h)-one
• SCHEMBL1257596
• AKOS037651473
• 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-ol
• 1268612-27-6
• CS-16960
• D77361
• 6-Chloro-5-(2-methoxyphenoxy)-[2,2'-bipyrimidin]-4-ol
• CS-M0074

• Inchi： 1S/C15H11ClN4O3/c1-22-9-5-2-3-6-10(9)23-11-12(16)19-14(20-15(11)21)13-17-7-4-8-18-13/h2-8H,1H3,(H,19,20,21)
• InChI Key： PGDZJTIWMLFVKA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC(C2N=CC=CN=2)=N1)=O)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 330.0519679g/mol
• Monoisotopic Mass: 330.0519679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5h)-one

Introduction to 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one (CAS No. 1268612-27-6)

6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1268612-27-6, belongs to the bipyrimidine class of heterocyclic molecules, which are widely recognized for their versatile biological activities. The presence of multiple functional groups, including a chloro substituent and a methoxyphenyl moiety, contributes to its unique chemical properties and potential applications in drug discovery.

The molecular structure of 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one consists of two pyrimidine rings connected by a central carbon-carbon bond, forming a bipyrimidine scaffold. This bipyrimidine core is a well-documented pharmacophore in medicinal chemistry, often associated with antiviral, anticancer, and antimicrobial activities. The chloro group at the 6-position and the methoxyphenoxyl group at the 5-position introduce additional electronic and steric effects that can modulate the biological activity of the molecule. Such modifications are frequently employed in rational drug design to enhance target specificity and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one has emerged as a promising candidate in this context due to its unique structural features. Studies have demonstrated that the bipyrimidine scaffold can interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The chloro and methoxyphenoxyl substituents play pivotal roles in determining the compound's binding affinity and selectivity towards these targets.

One of the most compelling aspects of 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one is its potential application in oncology research. Bipyrimidine derivatives have been extensively investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression. The structural motif of this compound resembles several known antineoplastic agents, suggesting that it may exhibit similar mechanisms of action. Preliminary studies have indicated that it can disrupt signaling pathways essential for tumor growth and survival, making it a valuable scaffold for further development.

The synthesis of 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro group at the 6-position typically involves halogenation reactions, while the methoxyphenoxyl group is often incorporated through nucleophilic aromatic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization of the bipyrimidine core. These synthetic strategies are crucial for producing analogs with modified biological properties for further investigation.

From a computational chemistry perspective, 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into the binding modes and energetics of this compound. These computational approaches are indispensable for guiding experimental design and optimizing lead compounds for drug development. The integration of experimental data with computational predictions has significantly accelerated the discovery process for novel therapeutic agents.

The pharmacological profile of 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one has been evaluated through in vitro assays targeting various disease-relevant pathways. Initial results suggest that it exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation. Additionally, its interaction with DNA repair enzymes has been explored, indicating potential applications in combination therapies aimed at enhancing chemosensitivity. These findings underscore the importance of 6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one as a lead compound for further preclinical development.

In conclusion,6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4(5H)-one (CAS No. 1268612-27-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its bipyrimidine core combined with functional groups such as chloro and methoxyphenoxyl offers a versatile platform for drug discovery. Ongoing research efforts are focused on optimizing its synthetic routes, understanding its mechanistic interactions with biological targets, and evaluating its potential as an antineoplastic agent. As our understanding of disease mechanisms continues to evolve,6-chloro-5-(2-methoxyphenoxy)-